Cas no 208665-95-6 (3-Bromo-4-isobutoxybenzonitrile)

3-Bromo-4-isobutoxybenzonitrile is a versatile brominated aromatic compound featuring a benzonitrile core substituted with an isobutoxy group at the 4-position and a bromine atom at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing nitrile group enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the isobutoxy moiety offers steric and electronic modulation for tailored reactivity. Its high purity and stability under standard conditions ensure reliable performance in complex synthetic routes. The compound is particularly useful for constructing heterocycles or functionalized aromatic systems in medicinal chemistry research.

3-Bromo-4-isobutoxybenzonitrile structure

208665-95-6 structure

Product Name:3-Bromo-4-isobutoxybenzonitrile

CAS No:208665-95-6

MF:C₁₁H₁₂BrNO

MW:254.12308216095

CID:239242

PubChem ID:46941300

Update Time:2025-07-02

3-Bromo-4-isobutoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-isobutoxybenzonitrile
- 3-BROMO-4-(2-METHYLPROPOXY)BENZONITRILE
- Benzonitrile, 3-bromo-4-(2-methylpropoxy)-
- 3-bromo-4-(2-methylpropoxy)nitrile
- AG-E-53243
- AK-39094
- ANW-66574
- CTK0J9646
- SureCN2636175
- 208665-95-6
- 4-isobutoxy-3-bromobenzonitrile
- FT-0686934
- A1-13103
- 4-Thiazolidone, 2-imino-
- A4537
- Q-103509
- SCHEMBL2636175
- KMXCJFAXAMLPTC-UHFFFAOYSA-N
- DTXSID70677400
- AKOS015888646
- DB-002210
- MDL： MFCD16659828
- Inchi： 1S/C11H12BrNO/c1-8(2)7-14-11-4-3-9(6-13)5-10(11)12/h3-5,8H,7H2,1-2H3
- InChI Key： KMXCJFAXAMLPTC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C=CC=1OCC(C)C

Computed Properties

Exact Mass: 253.01026
Monoisotopic Mass: 253.01
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33A^2
XLogP3: 3.6

Experimental Properties

Density: 1.36
Boiling Point: 319.417°C at 760 mmHg
Flash Point: 146.978°C
Refractive Index: 1.552
PSA: 33.02

3-Bromo-4-isobutoxybenzonitrile Security Information

Storage Condition：Sealed in dry,2-8°C(BD162520)

3-Bromo-4-isobutoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093890-1g	3-Bromo-4-isobutoxybenzonitrile	208665-95-6	95%	1g	$400.00	2023-09-02
TRC	B283590-2.5mg	3-Bromo-4-isobutoxybenzonitrile	208665-95-6		2.5mg	$ 200.00	2022-06-07
TRC	B283590-5mg	3-Bromo-4-isobutoxybenzonitrile	208665-95-6		5mg	$ 370.00	2022-06-07
TRC	B283590-10mg	3-Bromo-4-isobutoxybenzonitrile	208665-95-6		10mg	$ 585.00	2022-06-07
Ambeed	A308603-1g	3-Bromo-4-isobutoxybenzonitrile	208665-95-6	95+%	1g	$1053.0	2025-02-21
A2B Chem LLC	AB18802-5g	3-Bromo-4-isobutoxybenzonitrile	208665-95-6	95%	5g	$993.00	2024-04-20
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